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Compound of Interest

Compound Name: 1,1-Diethoxypent-2-yne

Cat. No.: B102690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed determination of the molecular weight of 1,1-
diethoxypent-2-yne. The calculation is based on its chemical formula, derived from its IUPAC

name, and the standard atomic weights of its constituent elements.

Chemical Structure and Formula
The systematic name 1,1-diethoxypent-2-yne defines a specific chemical structure. The "pent-

2-yne" component indicates a five-carbon chain with a triple bond located between the second

and third carbon atoms. The "1,1-diethoxy" prefix specifies that two ethoxy groups (-OCH₂CH₃)

are attached to the first carbon atom.

From this structural information, the chemical formula is determined to be C₉H₁₆O₂.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the chemical formula and the standard atomic weights provided by the

International Union of Pure and Applied Chemistry (IUPAC).

The atomic weights of the constituent elements are:

Carbon (C): 12.011 u
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Hydrogen (H): 1.008 u[1][2][3][4][5]

Oxygen (O): 15.999 u[6][7][8][9]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of O atoms × Atomic weight of O)

(9 × 12.011 u) + (16 × 1.008 u) + (2 × 15.999 u) = 108.099 u + 16.128 u + 31.998 u = 156.225

u

The molar mass of 1,1-diethoxypent-2-yne is therefore 156.225 g/mol .

Data Presentation
The quantitative data for the molecular weight calculation of 1,1-diethoxypent-2-yne is

summarized in the tables below for clarity and ease of comparison.

Table 1: Atomic Composition

Element Symbol Count

Carbon C 9

Hydrogen H 16

Oxygen O 2

Table 2: Atomic and Molecular Weights
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Component Formula
Atomic/Molecular
Weight (u)

Molar Mass ( g/mol
)

Carbon C 12.011[10][11][12][13] 12.011

Hydrogen H 1.008[1][2][3][4][5] 1.008

Oxygen O 15.999[6][7][8][9][14] 15.999

1,1-Diethoxypent-2-

yne
C₉H₁₆O₂ 156.225 156.225

Logical Relationship Diagram
The following diagram illustrates the logical workflow from the chemical name to the final

calculated molecular weight.
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Input Information

Structural Analysis

Reference Data

Calculation

Result

IUPAC Name:
1,1-Diethoxypent-2-yne

Determine Chemical Structure

Derive Chemical Formula:
C₉H₁₆O₂

Sum of Atomic Weights:
(9×C) + (16×H) + (2×O)

Obtain Atomic Weights:
C, H, O

Molecular Weight:
156.225 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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